4-chloro-N'-[(3,4-dichlorobenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 3,4-dichlorobenzoate
• InChI: InChI=1S/C14H9Cl3N2O2/c15-10-4-1-8(2-5-10)13(18)19-21-14(20)9-3-6-11(16)12(17)7-9/h1-7H,(H2,18,19)
• InChI Key: RDXOQHXGBPDXJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=NOC(=O)C2=CC(=C(C=C2)Cl)Cl)N)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C(=N/OC(=O)C2=CC(=C(C=C2)Cl)Cl)/N)Cl
• Molecular Formula: C14H9Cl3N2O2
• Molecular Weight: 343.6 g/mol

Description

4-chloro-N'-[(3,4-dichlorobenzoyl)oxy]benzenecarboximidamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as DCB-O-4, and it has been found to have a variety of applications in the fields of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of DCB-O-4 is not fully understood. However, it is believed to work by binding to specific amino acid residues in proteins, which can affect the conformation and function of the protein. This can lead to changes in protein-protein interactions and ultimately affect cellular processes.
Biochemical and Physiological Effects:
DCB-O-4 has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can affect cellular metabolism. It has also been found to affect the function of ion channels, which can affect the electrical properties of cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCB-O-4 in lab experiments is its specificity. It has been found to bind to specific amino acid residues in proteins, which can allow researchers to study specific protein-protein interactions. However, one limitation of using DCB-O-4 is its potential toxicity. It is important to use appropriate safety precautions when working with this compound.

Future Directions

There are several future directions for research on DCB-O-4. One area of research is the development of new methods for synthesizing this compound. Another area of research is the development of new applications for DCB-O-4 in the fields of biochemistry and pharmacology. Additionally, there is a need for further research on the mechanism of action of DCB-O-4 and its potential toxicity.

Synthesis Methods

The synthesis of DCB-O-4 is a complex process that involves several steps. The first step involves the preparation of 4-chlorobenzenecarboximidamide, which is then reacted with 3,4-dichlorobenzoyl chloride to form the intermediate compound. This intermediate is then reacted with sodium hydroxide to produce DCB-O-4.

Scientific Research Applications

DCB-O-4 has been extensively studied for its potential use in scientific research. It has been found to have a variety of applications in the fields of biochemistry and pharmacology. One of the main applications of DCB-O-4 is in the study of protein-protein interactions. It has been found to be a useful tool for identifying and characterizing protein-protein interactions, which are important for understanding the function of proteins in cells.